Cas no 2097892-39-0 (2-bromo-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-5-methoxybenzamide)

• Product Name: 2-bromo-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-5-methoxybenzamide
• CAS No: 2097892-39-0
• MF: C₁₈H₁₆BrNO₃S
• MW: 406.293542861938
• CID: 5474844
• PubChem ID: 126852120
• Update Time: 2025-06-28

2-bromo-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-5-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-[2-(furan-2-yl)-2-thiophen-3-ylethyl]-5-methoxybenzamide
• F6192-1183
• AKOS040696628
• 2-bromo-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-5-methoxybenzamide
• 2097892-39-0

• Inchi： 1S/C18H16BrNO3S/c1-22-13-4-5-16(19)14(9-13)18(21)20-10-15(12-6-8-24-11-12)17-3-2-7-23-17/h2-9,11,15H,10H2,1H3,(H,20,21)
• InChI Key： FUDKKFADVHMLRW-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C(NCC(C1=CC=CO1)C1=CSC=C1)=O)OC

Computed Properties

• Exact Mass: 405.00343g/mol
• Monoisotopic Mass: 405.00343g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 79.7Ų

Additional information on 2-bromo-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-5-methoxybenzamide

Exploring the Chemistry and Applications of 2-bromo-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-5-methoxybenzamide (CAS No. 2097892-39-0)

The compound 2-bromo-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-5-methoxybenzamide (CAS No. 2097892-39-0) is a fascinating molecule that has garnered attention in the field of medicinal chemistry and organic synthesis. Its unique structure, featuring both furan and thiophene rings, makes it a valuable scaffold for drug discovery and material science. Researchers are particularly interested in its potential as a building block for heterocyclic compounds, which are widely used in pharmaceuticals and agrochemicals.

One of the key features of this compound is its bromine substituent, which offers versatility in further chemical modifications. The presence of a methoxy group on the benzamide moiety further enhances its reactivity, making it a promising candidate for cross-coupling reactions. These reactions are pivotal in modern organic synthesis, enabling the creation of complex molecules with high precision. The combination of furan and thiophene rings also contributes to its electronic properties, which could be exploited in the development of organic semiconductors.

In recent years, there has been a surge in interest for sustainable chemistry and green synthesis. Researchers are exploring how compounds like 2-bromo-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-5-methoxybenzamide can be synthesized using environmentally friendly methods. This aligns with the global push towards reducing the environmental impact of chemical manufacturing. Questions such as "How can we optimize the synthesis of heterocyclic compounds?" or "What are the latest advancements in green chemistry?" are frequently searched in academic and industrial circles.

The potential applications of this compound extend beyond pharmaceuticals. Its unique structure makes it a candidate for use in material science, particularly in the development of conductive polymers and photovoltaic materials. With the growing demand for renewable energy solutions, researchers are investigating how thiophene- and furan-based compounds can contribute to more efficient solar cells. This ties into broader discussions about sustainable energy and the role of organic materials in next-generation technologies.

Another area of interest is the compound's potential in bioactive molecule design. The benzamide core is a common motif in many drugs, and the addition of furan and thiophene rings could enhance its binding affinity to biological targets. This has led to inquiries like "What are the latest trends in drug discovery?" and "How can heterocyclic compounds improve drug efficacy?" These questions reflect the compound's relevance in cutting-edge research.

From a synthetic perspective, the compound's CAS No. 2097892-39-0 serves as a unique identifier, ensuring clarity in scientific literature and patents. Researchers often search for specific CAS numbers to access detailed information about a compound's properties and applications. The inclusion of bromine and methoxy groups in the structure also makes it a subject of interest for studies on structure-activity relationships (SAR), a critical aspect of medicinal chemistry.

In conclusion, 2-bromo-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-5-methoxybenzamide (CAS No. 2097892-39-0) represents a versatile and promising compound with applications spanning pharmaceuticals, material science, and sustainable chemistry. Its unique structural features and reactivity profile make it a valuable tool for researchers exploring new frontiers in science and technology. As the demand for innovative solutions grows, compounds like this will undoubtedly play a pivotal role in shaping the future of chemistry.